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Compound of Interest

Compound Name: EOS-984

Cat. No.: B15571528 Get Quote

Essential Safety and Handling Guide for EOS-984
Disclaimer: No official Safety Data Sheet (SDS) for EOS-984 is publicly available. This guide is

compiled from publicly accessible research and supplier data and is intended for informational

purposes only. EOS-984 is a potent and selective research chemical. All handling, storage, and

disposal must be conducted by trained personnel in a controlled laboratory setting after a

thorough, site-specific risk assessment. Assume the compound is hazardous in the absence of

definitive data.

EOS-984 is a highly potent and selective inhibitor of the Equilibrative Nucleoside Transporter 1

(ENT1).[1] It is designed to block the immunosuppressive activity of adenosine, thereby

restoring the proliferation and function of immune cells.[1][2] Given its potent biological activity,

strict adherence to safety protocols is essential to prevent exposure and ensure experimental

integrity.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required when handling EOS-984. The level of protection

should be adapted to the procedure being performed.
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Procedure Minimum Required PPE

Handling Vials/Storage
- Standard Nitrile Gloves- Safety Glasses with

Side Shields- Laboratory Coat

Weighing Solid Compound

- Double Nitrile Gloves- Chemical Splash

Goggles- Face Shield- Disposable Gown with

tight-fitting cuffs- NIOSH-approved Respirator

(e.g., N95 for powders)

Preparing Solutions

- Double Nitrile Gloves- Chemical Splash

Goggles- Laboratory Coat (Chemical-resistant

recommended)

Administering to Animals
- Double Nitrile Gloves- Chemical Splash

Goggles- Laboratory Coat or Disposable Gown

Waste Disposal
- Double Nitrile Gloves (Chemical-resistant)-

Chemical Splash Goggles- Laboratory Coat

Operational Plan: Handling and Storage
Storage Conditions
Proper storage is critical to maintain the stability and integrity of EOS-984.

Format Storage Temperature Storage Period

Solid Powder -20°C 3 years

In Solvent -80°C 6 months

-20°C 1 month

Data sourced from MedChemExpress.

Step-by-Step Handling Protocol
Designated Area: All work with EOS-984, especially with the solid form, must be conducted

in a designated area, such as a certified chemical fume hood, a ventilated balance

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15571528?utm_src=pdf-body
https://www.benchchem.com/product/b15571528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


enclosure, or a glove box to minimize inhalation exposure.

Weighing the Compound:

Wear the appropriate PPE for handling potent solids.

Use a dedicated set of spatulas and weighing papers.

Employ a "wet-handling" technique where possible by gently dampening the powder with a

suitable solvent to prevent aerosolization.

Clean the weighing area and all equipment thoroughly with an appropriate solvent (e.g.,

70% ethanol) immediately after use.

Preparing Stock Solutions:

Perform all solution preparations within a chemical fume hood.

Add the solvent to the pre-weighed EOS-984 powder slowly to avoid splashing.

Use sonication if necessary to fully dissolve the compound, as indicated by solubility data.

Clearly label the container with the compound name, concentration, solvent, and date of

preparation.

Solubility Data
The following table summarizes the solubility of EOS-984 in common solvents, which is crucial

for preparing stock solutions for various experimental needs.

Solvent Solubility Concentration (for Mass)

DMSO
≥ 175 mg/mL (requires

ultrasonic)

1 mM: 1.5880 mL/mg5 mM:

0.3176 mL/mg10 mM: 0.1588

mL/mg

Experimental Protocols
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Preparation of EOS-984 for In Vivo Studies
This protocol provides a step-by-step method to prepare a dosing solution for animal studies,

based on supplier recommendations.

Objective: To prepare a clear, injectable solution of EOS-984.

Materials:

EOS-984 powder

DMSO (Dimethyl sulfoxide)

PEG300 (Polyethylene glycol 300)

Tween-80

Saline (0.9% sodium chloride)

Sterile vials and syringes

Methodology:

Prepare Stock Solution: Prepare a stock solution of EOS-984 in DMSO (e.g., 87.5 mg/mL).

Add Solvents Sequentially: For a final volume of 1 mL, add each solvent in the following

order, ensuring the solution is mixed thoroughly after each addition:

Start with 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 and mix until uniform.

Add 50 µL of Tween-80 and mix until uniform.

Add 450 µL of saline to reach the final volume of 1 mL.

Final Formulation: The resulting solution will have a solvent composition of 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% saline, with a final EOS-984 concentration of 8.75 mg/mL.

[1]
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Sterilization: If required for the experimental route, filter-sterilize the final solution using a

0.22 µm syringe filter into a sterile vial.

Experimental Workflow: In Vivo Solution Preparation

1. Prepare Stock Solution
(EOS-984 in DMSO)

2. Add PEG300
(Mix thoroughly)

3. Add Tween-80
(Mix thoroughly)

4. Add Saline
(QS to final volume)

5. Final Solution
(8.75 mg/mL EOS-984)

Click to download full resolution via product page

Caption: Workflow for preparing EOS-984 dosing solution.

Signaling Pathway: Mechanism of Action
EOS-984 inhibits ENT1, a transporter responsible for moving adenosine across the cell

membrane. In the tumor microenvironment, high levels of adenosine suppress T cell activity. By

blocking ENT1, EOS-984 prevents adenosine uptake by T cells, thereby increasing

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15571528?utm_src=pdf-body-img
https://www.benchchem.com/product/b15571528?utm_src=pdf-body
https://www.benchchem.com/product/b15571528?utm_src=pdf-body
https://www.benchchem.com/product/b15571528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


extracellular adenosine concentration while relieving intracellular adenosine-mediated

immunosuppression. This action restores T cell proliferation and effector functions.[2][3]

Simplified Signaling Pathway of EOS-984

Extracellular Adenosine

ENT1
Transporter

Uptake
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EOS-984
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T Cell Activation &
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Click to download full resolution via product page

Caption: EOS-984 blocks ENT1, preventing T cell suppression.

Disposal Plan
All waste generated from handling EOS-984 must be treated as hazardous chemical waste.
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Contaminated PPE and Consumables:

All disposable items (gloves, gowns, weighing papers, pipette tips, vials) that come into

contact with EOS-984 must be collected in a dedicated, clearly labeled hazardous waste

container.

Do not mix this waste with general lab trash or biohazardous waste.

Liquid Waste:

Collect all unused solutions containing EOS-984 in a sealed, properly labeled hazardous

waste container.

The container should be stored in a secondary containment bin in a well-ventilated area,

away from incompatible materials.

Empty Containers:

The original vial of EOS-984 powder should be triple-rinsed with a suitable solvent. The

rinsate must be collected as hazardous liquid waste.

After rinsing, the vial can be disposed of in a container for contaminated glassware.

Waste Pickup:

Arrange for hazardous waste disposal through your institution's Environmental Health and

Safety (EHS) department. Follow all local and national regulations for chemical waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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